Cas no 1637-71-4 (S-Sulfo-L-cysteine)
S-Sulfo-L-cysteine is a modified amino acid derivative where the thiol group of L-cysteine is sulfonated, resulting in a sulfonate (-SO₃⁻) substitution. This modification enhances its solubility and stability in aqueous solutions compared to free cysteine, making it useful in biochemical and pharmaceutical research. The sulfonate group provides a negatively charged moiety, which can influence protein interactions and redox chemistry. S-Sulfo-L-cysteine is particularly valuable in studying cysteine-dependent enzymatic processes, peptide synthesis, and as a precursor for sulfated biomolecules. Its defined structure and reactivity make it a reliable reagent for controlled experiments in molecular biology and medicinal chemistry.
S-Sulfo-L-cysteine structure
Product Name:S-Sulfo-L-cysteine
CAS No:1637-71-4
MF:C3H7NO5S2
MW:201.221378564835
MDL:MFCD00661097
CID:216713
PubChem ID:115015
Update Time:2025-05-20
S-Sulfo-L-cysteine Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-3-((sulfooxy)thio)propanoic acid
- (2R)-2-amino-3-sulfosulfanylpropanoic acid
- L-Cysteine, S-sulfo-
- S-sulfocysteine
- Cysteine-S-sulfate
- Cysteine-S-sulfonate
- Cysteinyl-S-sulfonate
- Cysteinyl-S-sulfonic acid
- L-Cysteine S-sulfate
- S-Sulfo-L-cystein
- S-Sulfo-L-cysteine
- S-SULFO-L-CYSTEINE SODIUM SALT
- S-Sulphocysteine
- S-sulpho-L-cysteine
- C05824
- S-SULFO-CYSTEINE
- CYSTEINE-S-SULFATE 1-HYDRATE
- CYSTEINE-S-SULFATE, MONOHYDRATE
- L-CYSTEINE-S-SULFATE, MONOHYDRATE
- (2R)-2-amino-3-sulfosulfanyl-propanoic acid
- BDBM50269414
- L-Cysteine-S-sulfonate
- NS00014865
- CHEBI:27891
- L-Cysteine S-sulphate
- NOKPBJYHPHHWAN-REOHCLBHSA-N
- Q27095171
- Alaninethiosulfuric acid
- 3-(sulfosulfanyl)-l-alanine
- AKOS040758947
- (R)-2-amino-3-(sulfothio)propanoic acid
- Cysteine-S-Sulfonic Acid
- DTXSID20167649
- HY-113084
- L-Cysteinesulfonic acid
- (2R)-2-amino-3-(sulfosulfanyl)propanoic acid
- L-Cysteine hydrogen sulfate (ester)
- L-Cysteine S-sulfate, >=98% (TLC)
- (2R)-2-azaniumyl-3-sulfosulfanylpropanoate
- CS-0059520
- DB04370
- J-010087
- L-Cysteine, hydrogen sulfate (ester)
- L-Cysteine hydrogen sulphate (ester)
- S-Cysteinesulfonic acid
- CHEMBL457665
- L-Cysteine hydrogen sulfate
- 1637-71-4
- UNII-885F2S42LL
- Cysteine-S-sulphate
- NCGC00163281-02
- NCGC00163281-01
- 885F2S42LL
- SCHEMBL399716
- TS-09231
- BRD-K59527975-236-01-8
- DA-78027
- G91042
-
- MDL： MFCD00661097
- Inchi： 1S/C3H7NO5S2/c4-2(3(5)6)1-10-11(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)/t2-/m0/s1
- InChI Key： NOKPBJYHPHHWAN-REOHCLBHSA-N
- SMILES： S(C[C@@H](C(=O)O)N)S(=O)(=O)O
Computed Properties
- Exact Mass: 200.97700
- Monoisotopic Mass: 200.976564
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 151
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -4
Experimental Properties
- Color/Form: Crystallization.
- Density: g/cm3
- Melting Point: 184-185°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.604
- Solubility: H2O: 20 mg/mL, clear, colorless
- Stability/Shelf Life: Store in Freezer at -20°C
- PSA: 151.37000
- LogP: 0.71540
- Solubility: dissolve in water
S-Sulfo-L-cysteine Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
S-Sulfo-L-cysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C2196-5MG |
S-Sulfo-L-cysteine |
1637-71-4 | 5mg |
¥1924.13 | 2023-09-28 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C2196-25MG |
S-Sulfo-L-cysteine |
1637-71-4 | 25mg |
¥6640.68 | 2023-09-28 | ||
| TRC | S223755-50mg |
S-Sulfo-L-cysteine |
1637-71-4 | 50mg |
75.00 | 2021-07-18 | ||
| TRC | S223755-100mg |
S-Sulfo-L-cysteine |
1637-71-4 | 100mg |
125.00 | 2021-07-18 | ||
| TRC | S223755-250mg |
S-Sulfo-L-cysteine |
1637-71-4 | 250mg |
250.00 | 2021-07-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923248-5mg |
S-Sulfo-L-cysteine |
1637-71-4 | 98% | 5mg |
￥1,529.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923248-25mg |
S-Sulfo-L-cysteine |
1637-71-4 | 98% | 25mg |
￥3,699.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923248-100mg |
S-Sulfo-L-cysteine |
1637-71-4 | 98% | 100mg |
￥7,500.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923248-500mg |
S-Sulfo-L-cysteine |
1637-71-4 | 98% | 500mg |
￥9,998.00 | 2022-08-31 | |
| TRC | S223755-500mg |
S-Sulfo-L-cysteine |
1637-71-4 | 500mg |
$58.00 | 2023-05-17 |
S-Sulfo-L-cysteine Related Literature
-
Lisa Eisenbeiss,Tina M. Binz,Markus R. Baumgartner,Thomas Kraemer,Andrea E. Steuer Analyst 2020 145 6586
-
Yang Quan-Jun,Bian Jun,Wan Li-Li,Han Yong-Long,Li Bin,Yu Qi,Li Yan,Guo Cheng,Yang Gen-Jin RSC Adv. 2015 5 11766
-
Justin L. Luebke,Randy J. Arnold,David P. Giedroc Metallomics 2013 5 335
-
Huanmin Du,Jinfang Qiao,Yuting Qi,Lingcong Li,Ning Xu,Li Shao,Liang Wei,Jun Liu Green Chem. 2023 25 3152
-
Yan-Hong Lou,Jun-Song Wang,Ge Dong,Ping-Ping Guo,Dan-Dan Wei,Sai-Sai Xie,Ming-Hua Yang,Ling-Yi Kong Toxicol. Res. 2015 4 1465
1637-71-4 (S-Sulfo-L-cysteine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
